N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide

• IUPAC Name: N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C13H18N2O3S/c1-14(19(2,17)18)12-7-5-11(6-8-12)13(16)15-9-3-4-10-15/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: XMAFRTIUOVKACG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)N2CCCC2)S(=O)(=O)C
• Molecular Formula: C13H18N2O3S
• Molecular Weight: 282.36 g/mol

Description

N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide is a complex organic compound that features a pyrrolidine ring, a phenyl group, and a methanesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide typically involves multiple steps. One common approach is the reaction of N-methylpyrrolidine with 4-(chlorocarbonyl)phenylmethanesulfonamide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid byproduct.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of automated systems allows for precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, leading to a more consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride, resulting in the corresponding amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methanesulfonamide group can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer and bacterial infections.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis.

Comparison with Similar Compounds

Similar Compounds

• N-methylpyrrolidine
• N-methyl-2-pyrrolidinone
• N-methylpiperidine

Uniqueness

N-methyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]methanesulfonamide is unique due to its combination of a pyrrolidine ring, a phenyl group, and a methanesulfonamide moiety. This structural arrangement imparts specific chemical and biological properties that distinguish it from other similar compounds. For instance, the presence of the methanesulfonamide group can enhance the compound’s solubility and reactivity, making it more versatile in various applications.